N-Acetylglycine-13C2,15N

• Molecular Formula: C4H5NO3
• Molecular Weight: 115.09 g/mol
• InChI: InChI=1S/C4H5NO3/c1-3(6)5-2-4(7)8/h2H,1H3,(H,7,8)
• InChIKey: UDBARZGUZJPRIX-UHFFFAOYSA-N

N-Acetylglycine-13C2,15N Overview

N-Acetylglycine-13C2,15N (CAS: 1202222-42-1) is a stable isotope-labeled analog of the endogenous metabolite N-acetylglycine, featuring two carbon-13 and one nitrogen-15 atoms incorporated into its molecular structure . With a molecular weight of 120.08 g/mol and a purity of ≥98% , this triple-labeled isotopologue serves as a critical internal standard in quantitative mass spectrometry and as a tracer in metabolic flux studies, offering a mass shift of +3 Da relative to the unlabeled compound for unambiguous detection .

Type Stable Isotope-Labeled Internal Standard

Label 13C2,15N (+3 Da mass shift)

Workflow IDMS & Metabolic Flux Analysis

N-Acetylglycine-13C2,15N: Why It Cannot Be Substituted

While in-class stable isotope-labeled N-acetylglycine analogs exist, such as the deuterated N-acetylglycine-d2 (+2 Da mass shift) or singly labeled N-acetylglycine-13C (+1 Da), direct substitution fails due to fundamental differences in analytical performance. Deuterated compounds often exhibit chromatographic isotope effects, leading to retention time shifts that compromise co-elution with the unlabeled analyte and reduce quantitation accuracy [1]. In contrast, 13C- and 15N-labeled isotopologues co-elute precisely with their unlabeled counterparts, ensuring identical ionization efficiency in the MS source. Furthermore, the +3 Da mass shift of the triple-labeled N-Acetylglycine-13C2,15N provides superior spectral separation from the natural M+1 and M+2 isotopologue envelopes of the unlabeled compound, eliminating signal overlap and enabling accurate quantitation even in complex biological matrices . This property is critical for isotope dilution mass spectrometry (IDMS), where a minimum +3 Da mass difference is recommended to avoid interference from natural isotopic abundance [2].

Co-elution

Exact co-elution with unlabeled analyte

Deuterated analogs may show retention time shift

Mass shift

+3 Da (13C2,15N)

+1 Da single-labeled isotopologue may overlap with natural isotopologues

• [1] WuXi AppTec. (2025). LC-MS生物分析中内标的使用考量 [Considerations for the use of internal standards in LC-MS bioanalysis]. Retrieved from https://dmpkservice.wuxiapptec.com View Source
• [2] Heuillet, M., et al. (2020). Simultaneous Measurement of Metabolite Concentration and Isotope Incorporation by Mass Spectrometry. Analytical Chemistry, 92(8), 5890-5896. DOI: 10.1021/acs.analchem.9b05709 View Source

N-Acetylglycine-13C2,15N: Comparative Evidence

Superior Mass Shift Prevents Isotope Interference

N-Acetylglycine-13C2,15N provides a +3 Da mass shift relative to unlabeled N-acetylglycine, significantly outperforming single-labeled N-acetylglycine-13C (+1 Da) which suffers from interference with the natural M+1 isotopic peak of the unlabeled analyte [1]. In isotope dilution mass spectrometry (IDMS), the use of a +3 Da isotopologue is strongly recommended to ensure the internal standard signal is fully resolved from the natural isotopic envelope of the target compound, thereby improving quantitative accuracy and precision [2].

Mass Shift Comparison

Cross-study comparable

+3 Da vs. +1 Da

Prevents isotopic overlap, supports lower LLOQ

IDMS review context

Evidence Dimension	Mass shift from unlabeled compound
Target Compound Data	+3 Da (13C2,15N)
Comparator Or Baseline	+1 Da (single 13C) or 0 Da (unlabeled)
Quantified Difference	Target provides ≥2 Da greater separation from natural isotopologues
Conditions	MS analysis; theoretical mass calculation

Why This Matters

Procuring a +3 Da isotopologue prevents signal overlap with natural abundance peaks, ensuring lower limits of quantitation and higher confidence in complex biological matrix analyses.

• [1] Bocsci. (n.d.). N-Acetylglycine-[2-13C] Product Page. Retrieved from https://isotope.bocsci.com View Source
• [2] Heuillet, M., et al. (2020). Simultaneous Measurement of Metabolite Concentration and Isotope Incorporation by Mass Spectrometry. Analytical Chemistry, 92(8), 5890-5896. DOI: 10.1021/acs.analchem.9b05709 View Source

Accurate Co-Elution Without Deuterium Shift

Unlike deuterated internal standards (e.g., N-acetylglycine-d2), which can exhibit a chromatographic isotope effect and elute slightly earlier or later than the unlabeled analyte [1], N-Acetylglycine-13C2,15N co-elutes exactly with unlabeled N-acetylglycine [2]. This exact co-elution ensures identical matrix effects and ionization efficiency between the analyte and its internal standard, a prerequisite for accurate quantitation by LC-MS [3].

Co-Elution Profile

Class-level inference

Exact co-elution vs. Potential retention shift

Supports matched ionization and precision

Reversed-phase HPLC context

Evidence Dimension	Chromatographic retention time shift vs. unlabeled
Target Compound Data	No shift; exact co-elution
Comparator Or Baseline	Deuterated analogs (e.g., N-acetylglycine-d2) show variable retention time shifts (can be up to several seconds)
Quantified Difference	Qualitative difference (co-elution vs. potential shift)
Conditions	Reversed-phase HPLC, typical LC-MS conditions

Why This Matters

Exact co-elution minimizes variability in ionization efficiency, directly improving assay precision and accuracy, which is essential for regulatory bioanalysis and biomarker validation.

• [1] WuXi AppTec. (2025). LC-MS生物分析中内标的使用考量 [Considerations for the use of internal standards in LC-MS bioanalysis]. Retrieved from https://dmpkservice.wuxiapptec.com View Source
• [2] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Retrieved from https://www.mtoz-biolabs.com View Source
• [3] Li, W., et al. (2013). Handbook of LC-MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. John Wiley & Sons. DOI: 10.1002/9781118671276 View Source

Simultaneous Concentration and Flux Quantitation

N-Acetylglycine-13C2,15N, as a doubly labeled internal standard, can be used in a novel workflow where it is spiked into samples to simultaneously quantify absolute metabolite concentration (via the 15N shift) while also tracking 13C incorporation from metabolic tracers (via the 13C label) [1]. This approach eliminates the need for two separate experiments (one for concentration, one for flux), reducing sample requirements and analytical time by 50% [2].

Dual-Label Workflow

Head-to-head

1 experiment vs. 2 experiments

Supports single-run concentration and flux

Reported 50% reduction in experimental workload

Evidence Dimension	Number of experiments required for concentration + flux data
Target Compound Data	1 experiment (using 13C2,15N IS)
Comparator Or Baseline	2 experiments (one with 13C IS, one with unlabeled standard)
Quantified Difference	50% reduction in experimental workload
Conditions	LC-MS analysis of amino acids; proof-of-principle study [2]

Why This Matters

For metabolomics and fluxomics laboratories, this capability translates to significant savings in time, sample material, and instrument usage, accelerating research throughput.

• [1] Heuillet, M., et al. (2020). Simultaneous Measurement of Metabolite Concentration and Isotope Incorporation by Mass Spectrometry. Analytical Chemistry, 92(8), 5890-5896. DOI: 10.1021/acs.analchem.9b05709 View Source
• [2] Heuillet, M., et al. (2020). Simultaneous Measurement of Metabolite Concentration and Isotope Incorporation by Mass Spectrometry. Analytical Chemistry, 92(8), 5890-5896. DOI: 10.1021/acs.analchem.9b05709 View Source

N-Acetylglycine-13C2,15N Application Scenarios

Endogenous N-Acetylglycine Quantitation in Biofluids

Use N-Acetylglycine-13C2,15N as the internal standard in LC-MS/MS assays for quantifying N-acetylglycine in plasma, urine, or tissue homogenates. The +3 Da mass shift ensures the internal standard signal is baseline-resolved from the analyte's natural M+1 and M+2 isotopes, while the absence of deuterium guarantees exact chromatographic co-elution, mitigating matrix effects and improving inter-day precision [1].

Simultaneous Quantitation and Flux Analysis in Cell Culture

Spike N-Acetylglycine-13C2,15N into cell extracts or media samples from 13C-tracer experiments. Using a single LC-MS run, you can quantify the absolute concentration of N-acetylglycine (via the 15N-labeled IS) and determine its 13C-enrichment (via the 13C-labeled IS) to calculate metabolic fluxes, as demonstrated in a published workflow for amino acids [2]. This approach cuts experimental and instrument time in half.

NMR Metabolomics Resonance Assignment and Quantitation

Employ N-Acetylglycine-13C2,15N as a spike-in reference standard for 2D 1H-15N HSQC NMR experiments. The 15N label provides a distinct, non-overlapping chemical shift for precise quantification and spectral alignment across multiple samples, while the 13C labels offer additional probes for resonance assignment in complex metabolite mixtures .

Application

Selection Property

Validation Focus

Biofluid research matrix quantitation

Triple-labeled isotopologue

Matrix-effect control & LLOQ review

Cell culture metabolic flux research

Dual-label design (13C/15N)

Flux model & exposure-model validation

NMR metabolomics reference

15N/13C NMR probes

Resonance assignment & quantitation review

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Retrieved from https://www.mtoz-biolabs.com View Source
• [2] Heuillet, M., et al. (2020). Simultaneous Measurement of Metabolite Concentration and Isotope Incorporation by Mass Spectrometry. Analytical Chemistry, 92(8), 5890-5896. DOI: 10.1021/acs.analchem.9b05709 View Source